Bis(methylthio)methane
Bis(methylthio)methane
The liquid structure of bis(methylthio)methane at room temperature was studied by the bonding and non-bonding interatomic potential functions (FMP-RMC) simulation.
Bis-(methylthio)methane, also known as 2, 4-dithiapentane or bis(methylsulfanyl)methane, belongs to the class of organic compounds known as dithioacetals. Dithioacetals are compounds containing a dithioacetal functional group with the general structure R2C(SR')2. Bis-(methylthio)methane has been primarily detected in feces. Within the cell, bis-(methylthio)methane is primarily located in the cytoplasm. Bis-(methylthio)methane exists in all eukaryotes, ranging from yeast to humans. Bis-(methylthio)methane is a cheese, garlic, and green tasting compound that can be found in a number of food items such as fats and oils, milk and milk products, mushrooms, and crustaceans. This makes bis-(methylthio)methane a potential biomarker for the consumption of these food products.
Bis-(methylthio)methane, also known as 2, 4-dithiapentane or bis(methylsulfanyl)methane, belongs to the class of organic compounds known as dithioacetals. Dithioacetals are compounds containing a dithioacetal functional group with the general structure R2C(SR')2. Bis-(methylthio)methane has been primarily detected in feces. Within the cell, bis-(methylthio)methane is primarily located in the cytoplasm. Bis-(methylthio)methane exists in all eukaryotes, ranging from yeast to humans. Bis-(methylthio)methane is a cheese, garlic, and green tasting compound that can be found in a number of food items such as fats and oils, milk and milk products, mushrooms, and crustaceans. This makes bis-(methylthio)methane a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1618-26-4
VCID:
VC21219660
InChI:
InChI=1S/C3H8S2/c1-4-3-5-2/h3H2,1-2H3
SMILES:
CSCSC
Molecular Formula:
C3H8S2
Molecular Weight:
108.23 g/mol
Bis(methylthio)methane
CAS No.: 1618-26-4
Cat. No.: VC21219660
Molecular Formula: C3H8S2
Molecular Weight: 108.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The liquid structure of bis(methylthio)methane at room temperature was studied by the bonding and non-bonding interatomic potential functions (FMP-RMC) simulation. Bis-(methylthio)methane, also known as 2, 4-dithiapentane or bis(methylsulfanyl)methane, belongs to the class of organic compounds known as dithioacetals. Dithioacetals are compounds containing a dithioacetal functional group with the general structure R2C(SR')2. Bis-(methylthio)methane has been primarily detected in feces. Within the cell, bis-(methylthio)methane is primarily located in the cytoplasm. Bis-(methylthio)methane exists in all eukaryotes, ranging from yeast to humans. Bis-(methylthio)methane is a cheese, garlic, and green tasting compound that can be found in a number of food items such as fats and oils, milk and milk products, mushrooms, and crustaceans. This makes bis-(methylthio)methane a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 1618-26-4 |
| Molecular Formula | C3H8S2 |
| Molecular Weight | 108.23 g/mol |
| IUPAC Name | bis(methylsulfanyl)methane |
| Standard InChI | InChI=1S/C3H8S2/c1-4-3-5-2/h3H2,1-2H3 |
| Standard InChI Key | LOCDPORVFVOGCR-UHFFFAOYSA-N |
| SMILES | CSCSC |
| Canonical SMILES | CSCSC |
| Boiling Point | 148.0 °C |
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